4-(2-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-2(1H)-one

• IUPAC Name: 4-(2-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C13H9ClN2OS/c1-7-6-9-11(8-4-2-3-5-10(8)14)15-13(17)16-12(9)18-7/h2-6H,1H3,(H,15,16,17)
• InChI Key: LJEVGRNHKFUVQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(NC(=O)N=C2S1)C3=CC=CC=C3Cl
• Molecular Formula: C13H9ClN2OS
• DSSTOX Substance ID: DTXSID00652523
• Molecular Weight: 276.74 g/mol
• CAS RN: 677713-46-1

Description

4-(2-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-2(1H)-one is a heterocyclic compound that belongs to the group of pyrimidines. It is a cyclic organic compound with a molecular formula of C9H7ClN2S. This compound has been studied extensively in the past few decades due to its potential applications in the fields of organic synthesis and drug development.

Scientific Research Applications

Synthesis and Antimicrobial Applications

The compound "4-(2-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-2(1H)-one" and its derivatives have been a subject of research due to their potential in antimicrobial applications. Synthesis of similar structures has shown moderate antimicrobial activity against various bacteria and fungi. For instance, derivatives synthesized through various chemical reactions have been tested for biological activity, demonstrating efficacy in concentration as low as 50 µg/ml against both Gram-positive and Gram-negative bacteria, as well as fungi (J.V.Guna & D.M.Purohit, 2012). This suggests potential for the development of new antimicrobial agents based on the thieno[2,3-d]pyrimidin-2(1H)-one scaffold.

Synthesis and Structure Analysis

Research has also focused on the synthesis and structural analysis of derivatives of this compound. For example, new 2-substituted derivatives were synthesized via an aza-Wittig reaction, with the structures confirmed through X-ray analysis. This research provides a foundation for understanding the chemical behavior and potential modifications to enhance biological activity or other properties (Jianchao Liu, H. He, & M. Ding, 2007).

Antitumor and Herbicidal Activity

Further exploration into the applications of similar structures has revealed potential in antitumor and herbicidal activities. Novel derivatives have been synthesized and tested for their inhibitory activities against various cancer cell lines and plant species, indicating the diverse biological activities that these compounds may possess. This broadens the potential applications of 4-(2-Chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-2(1H)-one derivatives beyond antimicrobial uses to include antitumor and herbicidal applications (Jin Luo, Anlin Zhao, C. Zheng, & Tao Wang, 2017).